molecular formula C10H10O2 B8713360 4-Phenylbut-2-enoic acid CAS No. 2243-52-9

4-Phenylbut-2-enoic acid

Cat. No.: B8713360
CAS No.: 2243-52-9
M. Wt: 162.18 g/mol
InChI Key: SCBUQIQXUBOQAI-UHFFFAOYSA-N
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Description

4-Phenylbut-2-enoic acid is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

2243-52-9

Molecular Formula

C10H10O2

Molecular Weight

162.18 g/mol

IUPAC Name

4-phenylbut-2-enoic acid

InChI

InChI=1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-6,8H,7H2,(H,11,12)

InChI Key

SCBUQIQXUBOQAI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.3 g (28.86 mmol) of t-butyl 4-phenylbut-2-enoate in 100 mL of CH2Cl2 and 30 mL of trifluoroacetic acid is stirred at 25° C. for 18 hours. The reaction is concentrated in vacuo to afford 4.67 g (99.85%) of 4-phenylbut-2-enoic acid as a yellow crystalline solid.
Name
t-butyl 4-phenylbut-2-enoate
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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